Cas no 1310216-03-5 (1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid
• CAS No: 1310216-03-5
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5701748
• PubChem ID: 63032384
• Update Time: 2025-06-11

1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Ethyl-[1,2,4]oxadiazol-3-ylmethyl)-pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 1-[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]-
• 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid
• AKOS012331588
• 1310216-03-5
• 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylicacid

• Inchi： 1S/C10H15N3O3/c1-2-9-11-8(12-16-9)6-13-4-3-7(5-13)10(14)15/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： WEIWYZGHBXYRQV-UHFFFAOYSA-N
• SMILES： N1(CC2N=C(CC)ON=2)CCC(C(O)=O)C1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±55.0 °C(Predicted)
• pka: 3.75±0.20(Predicted)

Additional information on 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid (CAS No. 1310216-03-5)

1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid (CAS No. 1310216-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrrolidine-3-carboxylic acid backbone with a 5-ethyl-1,2,4-oxadiazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1310216-03-5 serves as a critical identifier for researchers and regulatory bodies.

The compound's structural complexity and functional groups contribute to its potential as a bioactive scaffold. The 1,2,4-oxadiazole ring is known for its stability and hydrogen-bonding capabilities, which are essential in designing enzyme inhibitors and receptor modulators. Meanwhile, the pyrrolidine-3-carboxylic acid fragment offers chiral centers and carboxylate functionality, enabling interactions with biological targets. This dual functionality positions 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid as a promising candidate for addressing unmet medical needs, such as antimicrobial resistance and neurodegenerative diseases.

Recent trends in scientific literature highlight the growing interest in heterocyclic compounds like 1,2,4-oxadiazoles due to their role in drug-like properties optimization. Researchers frequently search for "oxadiazole derivatives in medicinal chemistry" or "pyrrolidine-carboxylic acid applications," reflecting the demand for innovative pharmacophores. The compound's CAS 1310216-03-5 is often queried alongside terms like "small molecule therapeutics" and "structure-activity relationship (SAR)," underscoring its relevance in modern drug design.

From a synthetic perspective, 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid can be synthesized via multi-step routes involving cyclization and N-alkylation reactions. Its molecular weight (calculated as 225.24 g/mol) and logP values suggest moderate hydrophilicity, which is advantageous for bioavailability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its chemical structure.

In the context of green chemistry, efforts to optimize the synthesis of CAS 1310216-03-5 using catalytic methods or microwave-assisted reactions align with industry sustainability goals. Queries like "eco-friendly synthesis of oxadiazoles" or "scalable production of pyrrolidine derivatives" reflect this shift. Additionally, computational studies leveraging AI-driven molecular modeling are increasingly applied to predict the compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).

The commercial availability of 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid through chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Its storage conditions (typically 2–8°C under inert atmosphere) and handling precautions are documented in safety data sheets (SDS), ensuring compliance with laboratory protocols. Researchers also explore its potential in peptide mimetics and prodrug development, further expanding its utility.

As the scientific community continues to investigate CAS 1310216-03-5, its applications in precision medicine and bioconjugation technologies are emerging. For instance, its carboxylic acid group allows for covalent linkage to biomolecules, enabling targeted delivery systems. Searches for "oxadiazole-based probes" or "pyrrolidine carboxylate in bioconjugates" illustrate these niche applications. Furthermore, patents citing this compound often focus on kinase inhibitors and GPCR modulators, highlighting its therapeutic versatility.

In summary, 1-((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidine-3-carboxylic acid (CAS No. 1310216-03-5) represents a compelling case study in molecular innovation. Its integration into cutting-edge research areas—from computational drug discovery to sustainable synthesis—ensures its enduring relevance. By addressing frequently searched topics like "heterocyclic drug design" and "CAS number lookup," this overview bridges the gap between academic inquiry and industrial demand, offering a holistic perspective on this multifaceted compound.